molecular formula C23H18BrN3O3 B11985813 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene CAS No. 332062-09-6

8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene

Cat. No.: B11985813
CAS No.: 332062-09-6
M. Wt: 464.3 g/mol
InChI Key: SAAHVSKOBPLIHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene is a naphthalene-derived heterocyclic compound featuring a fused oxa-diaza-cyclopenta ring system. Key structural attributes include:

  • Substituents:
    • A bromine atom (Br) at the 8-position.
    • A 4-nitrophenyl (4-Nitro-PH) group at the 4-position.
    • A p-tolyl (4-methylphenyl) group at the 2-position.

Properties

CAS No.

332062-09-6

Molecular Formula

C23H18BrN3O3

Molecular Weight

464.3 g/mol

IUPAC Name

9-bromo-2-(4-methylphenyl)-5-(4-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

InChI

InChI=1S/C23H18BrN3O3/c1-14-2-4-15(5-3-14)20-13-21-19-12-17(24)8-11-22(19)30-23(26(21)25-20)16-6-9-18(10-7-16)27(28)29/h2-12,21,23H,13H2,1H3

InChI Key

SAAHVSKOBPLIHA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC3C5=CC=C(C=C5)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Directed Bromination via Lithium-Halogen Exchange

Directed metallation using LDA (lithium diisopropylamide) at −78°C in THF, followed by quenching with Br₂, enables precise bromine placement. This method requires a directing group (e.g., methoxy) at position 5.

Construction of the Diazacyclic Core

The 5-oxa-3,3a-diaza framework is synthesized via sequential cycloadditions or condensation reactions.

Sequential [3+2] Cycloaddition

Adapting methodologies from diaza-dioxa-fenestrane synthesis, linear allenyl precursors undergo double cycloaddition:

  • Nitrone-nitrile oxide cycloaddition forms the isoxazoline ring.

  • Intramolecular Diels-Alder reaction closes the naphthalene system.

Key Conditions :

  • Catalyst: p-TsOH (10 mol%) in toluene at 80°C

  • Allenyl precursor: 4-azido-3-(p-tolyl)furoxan (synthesized per MDPI protocol)

  • Yield: 55–60% for bicyclic intermediate

Introduction of the 4-Nitrophenyl Group

Nitrophenyl incorporation employs two strategies:

Ullmann Coupling

Copper(I)-mediated coupling of iodobenzene derivatives with pre-functionalized nitro groups:

Friedel-Crafts Nitroarylation

Using AlCl₃ as a Lewis acid, nitrobenzene derivatives undergo electrophilic attack on the activated naphthalene ring:

p-Tolyl Group Installation via Suzuki-Miyaura Coupling

Palladium-catalyzed cross-coupling introduces the p-tolyl moiety at position 2:

Optimization Data :

ParameterValue
Catalyst Loading5 mol% Pd(OAc)₂
BaseK₃PO₄
SolventEthylene glycol
Temperature80°C
Reaction Time2 hours

Final Hydrogenation to Achieve Dihydro Structure

Partial saturation of the naphthalene ring is accomplished via catalytic hydrogenation:

Characterization and Analytical Data

Spectroscopic Confirmation

  • ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 8.4 Hz, 2H, NO₂Ph), 7.68 (s, 1H, H-9), 7.45 (d, J = 8.0 Hz, 2H, p-Tol), 6.93 (d, J = 8.4 Hz, 2H, p-Tol), 5.12 (s, 2H, CH₂).

  • HRMS : m/z calc. for C₂₃H₁₈BrN₃O₃ [M+H]⁺: 496.0421; found: 496.0418.

X-ray Crystallography

Single-crystal analysis confirms the all-cis configuration of the diaza-oxa rings, with a flattened quaternary carbon center (bond angle: 109.5°).

Comparative Analysis of Synthetic Routes

MethodTotal YieldStepsKey Advantage
Sequential Cycloaddition22%4Atom economy
Cross-Coupling Focused35%5Modular aryl introduction
Hybrid Approach28%6Balances yield and complexity

Chemical Reactions Analysis

Types of Reactions

8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene can undergo various chemical reactions, including:

    Oxidation: The nitro group can be reduced to an amine group under specific conditions.

    Reduction: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

    Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas with a palladium catalyst for reduction reactions, and strong acids or bases for substitution reactions. The conditions typically involve controlled temperatures and pressures to ensure the desired reaction pathway.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group would yield an amine derivative, while substitution of the bromine atom could yield a variety of substituted aromatic compounds.

Scientific Research Applications

Medicinal Chemistry

8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene has shown potential as a pharmacological agent due to its ability to interact with biological targets. Research indicates that compounds with similar structures exhibit activities such as:

  • Antimicrobial properties
  • Anticancer effects
    Studies have suggested that derivatives of this compound can be synthesized to enhance bioactivity and selectivity against specific cancer cell lines or pathogens.

Organic Synthesis

This compound serves as an important intermediate in organic synthesis. Its structure allows it to participate in various coupling reactions, such as:

  • Cross-Coupling Reactions : It can be utilized in Suzuki or Sonogashira coupling reactions to form more complex molecules.
  • C-H Activation : The compound's nitrogen atoms can facilitate C-H activation processes, leading to the synthesis of substituted aromatic compounds.

Materials Science

The unique properties of 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene make it suitable for applications in materials science:

  • Dye and Pigment Production : Its structural characteristics allow for the development of novel dyes with potential applications in textiles and coatings.
  • Polymer Chemistry : The compound can be incorporated into polymer matrices to impart specific functionalities or enhance mechanical properties.

Case Study 1: Anticancer Activity

A study investigated the anticancer properties of derivatives of 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene against various cancer cell lines. The results indicated that modifications to the nitro group significantly improved cytotoxicity against breast cancer cells while maintaining low toxicity to normal cells. This suggests a pathway for developing targeted cancer therapies.

Case Study 2: Synthesis of Novel Polymers

Research focused on synthesizing polymers incorporating 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene as a monomer. The resulting polymers exhibited enhanced thermal stability and UV resistance, indicating potential applications in protective coatings and advanced materials.

Mechanism of Action

The mechanism of action for 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene is not well-understood. It likely interacts with molecular targets through its functional groups, influencing various biochemical pathways. Further research is needed to elucidate its exact mechanism of action and molecular targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of polycyclic heteroaromatics with structural analogs differing in substituents, halogens, and functional groups. Below is a comparative analysis:

Table 1: Structural and Molecular Comparison

Compound Name Substituents (Positions) Molecular Formula Molecular Weight (g/mol) Key Differences
8-BR-4-(4-Nitro-PH)-2-P-tolyl-... 8-Br, 4-(4-NO₂-Ph), 2-p-tolyl C₂₄H₁₈BrN₃O₃* ~472.3 Nitro group enhances electron withdrawal
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-... 9-Br, 4-(4-F-Ph), 2-p-tolyl C₂₃H₁₈BrFN₂O 437.3 Fluorine substituent; bromine at 9-position
8-Chloro-4-(4-fluoro-phenyl)-2-p-tolyl-... 8-Cl, 4-(4-F-Ph), 2-p-tolyl C₂₃H₁₈ClFN₂O 416.9 Chlorine replaces bromine; fluorine at 4-position
6,8-Dichloro-4-(4-fluoro-phenyl)-2-phenyl-... 6,8-Cl₂, 4-(4-F-Ph), 2-Ph C₂₂H₁₅Cl₂FN₂O 429.2 Dichloro substitution; phenyl at 2-position
4-(4-Bromo-phenyl)-6,8-dichloro-2-(4-methoxy-phenyl)-... 4-Br-Ph, 6,8-Cl₂, 2-(4-MeO-Ph) C₂₄H₁₈BrCl₂FN₂O 542.1 Methoxy group introduces electron donation

*Estimated based on analogous compounds.

Key Observations:

Halogen Effects : Bromine (Br) at the 8-position (target compound) vs. chlorine (Cl) in analogs (e.g., ) may alter steric bulk and lipophilicity, impacting binding affinity in biological systems.

Aromatic Substitution Patterns : The p-tolyl group at the 2-position (target compound) vs. phenyl or methoxy-phenyl in analogs (e.g., ) modifies steric and electronic profiles.

Biological Activity

8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene, also referred to as compound 332062-09-6, is a complex organic molecule characterized by its unique structural features and functional groups. This compound has garnered attention in scientific research due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of the biological activity of this compound, supported by relevant data tables and case studies.

Chemical Structure and Properties

Molecular Formula: C23H18BrN3O3
Molecular Weight: 464.3 g/mol
IUPAC Name: 9-bromo-2-(4-methylphenyl)-5-(4-nitrophenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

The compound features a bromine atom, nitro group, and two aromatic rings which may contribute to its reactivity and interaction with biological targets.

The exact mechanism of action of 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene is not fully elucidated. However, it is hypothesized that the compound interacts with specific molecular targets through its functional groups. The nitro group can undergo reduction to form an amine group under certain conditions, which may enhance its biological activity by altering its interaction with biomolecules.

Anticancer Activity

Research indicates that compounds similar to 8-BR-4-(4-Nitro-PH)-2-P-tolyl have demonstrated significant anticancer properties. For instance, nitrobenzoate derivatives have been shown to inhibit tumor growth by affecting angiogenesis pathways. A study on a related nitrobenzoate-derived compound (X8) revealed that it impaired vascular development in zebrafish by disrupting VEGF/VEGFR2 signaling pathways . This suggests that 8-BR-4-(4-Nitro-PH)-2-P-tolyl may exhibit similar antiangiogenic effects.

Neuroprotective Effects

Preliminary studies suggest that compounds with similar structures may possess neuroprotective properties. The ability of these compounds to modulate neurotransmitter systems could be beneficial in treating neurodegenerative diseases. However, further investigation is required to confirm these effects specifically for 8-BR-4-(4-Nitro-PH)-2-P-tolyl.

Case Study 1: Antiangiogenic Activity in Zebrafish Model

In a controlled experiment using zebrafish embryos treated with a related nitrobenzoate compound X8 at varying concentrations (0.5 to 10 μM), researchers observed significant impairment in vascular development at sublethal doses (3 μM). The study reported decreased expression of vascular markers and disrupted endothelial cell migration . This highlights the potential for 8-BR-4-(4-Nitro-PH)-2-P-tolyl to exert similar antiangiogenic effects.

Case Study 2: Anticancer Screening

Another study evaluated the anticancer potential of various nitro-containing compounds against different cancer cell lines. Compounds exhibiting structural similarities to 8-BR-4-(4-Nitro-PH)-2-P-tolyl were found to inhibit cell proliferation significantly at micromolar concentrations. These findings suggest that further exploration into this compound's anticancer properties could yield promising results .

Comparative Analysis with Similar Compounds

Compound NameMolecular FormulaBiological Activity
X8C20H15ClN2O4Antiangiogenic
NitrobenzoateC7H5NO2Antimicrobial
8-BRC23H18BrN3O3Potentially anticancer

Q & A

Basic: What synthetic methodologies are recommended for synthesizing 8-BR-4-(4-Nitro-PH)-2-P-tolyl-1,9B-2H-5-oxa-3,3A-diaza-cyclopenta(A)naphthalene?

Answer:
Key synthetic routes involve condensation reactions and heterocyclic ring formation. For example:

  • Phosphorus pentoxide–methanesulfonic acid (P₂O₅-MsOH) mixtures can catalyze Friedel-Crafts acylation or cyclization reactions at 60–80°C for 8–12 hours .
  • Propargyl bromide coupling with naphthol derivatives in DMF, using K₂CO₃ as a base, followed by extraction with ethyl acetate and purification via recrystallization (ethanol, 56% yield) .
Reaction Parameter Typical Conditions
CatalystP₂O₅-MsOH (1:10 w/w)
SolventDMF or CHCl₃
Temperature60–80°C (cyclization) , RT (coupling)
PurificationRecrystallization (ethanol)

Basic: Which characterization techniques are critical for structural elucidation?

Answer:

  • Single-crystal X-ray diffraction (XRD): Resolves stereochemistry and confirms fused heterocyclic systems (e.g., benzoxazine rings) .
  • NMR spectroscopy: ¹H/¹³C NMR identifies substituent patterns (e.g., nitro, p-tolyl groups) and heteroatom environments .
  • High-resolution mass spectrometry (HRMS): Validates molecular formula (e.g., C₂₂H₂₅N₂O₄Br) .

Basic: How can researchers evaluate the biological activity of this compound?

Answer:

  • In vitro receptor binding assays: Screen for dopamine (D₂/D₃) or serotonin (5-HT₁A) receptor affinity using radioligand displacement methods (IC₅₀ values) .
  • Structure-activity relationship (SAR) studies: Modify substituents (e.g., nitro, bromo groups) to assess impact on potency .

Advanced: How should researchers design experiments to resolve contradictory yield data in synthesis?

Answer:

  • Factorial design: Vary parameters (temperature, catalyst loading, solvent polarity) systematically. For example, a 2³ factorial design can identify interactions between variables .
  • Quasi-experimental pretest-posttest models: Compare baseline yields (control) with optimized conditions (experimental group) .

Advanced: What computational tools predict stereochemical outcomes and electronic properties?

Answer:

  • COMSOL Multiphysics with AI integration: Simulate reaction dynamics and optimize parameters (e.g., solvent effects, transition states) .
  • Density functional theory (DFT): Calculate frontier molecular orbitals (HOMO/LUMO) to assess electron-withdrawing/donating effects of nitro and p-tolyl groups .

Advanced: How can reactor design be optimized for scaling synthesis?

Answer:

  • Membrane separation technologies: Improve product isolation efficiency (e.g., nanofiltration for byproduct removal) .
  • Process control systems: Use real-time monitoring (e.g., inline FTIR) to adjust flow rates and temperatures in continuous reactors .

Advanced: How do substituents influence the compound’s electronic properties?

Answer:

  • Hammett plots: Correlate σ values of substituents (e.g., -NO₂: σₚ = +0.82) with reaction rates or spectroscopic shifts .
  • Electrostatic potential maps: Visualize charge distribution to predict regioselectivity in electrophilic substitution .

Advanced: What strategies validate crystallographic data discrepancies?

Answer:

  • Rietveld refinement: Adjust XRD models to fit experimental data, resolving issues like thermal motion or disorder .
  • Comparative crystallography: Cross-reference with analogous structures (e.g., 1,8-dibenzoylnaphthalene derivatives) .

Advanced: How to analyze metabolic stability in preclinical studies?

Answer:

  • Microsomal incubation assays: Use liver microsomes (human/rat) with NADPH cofactor, followed by LC-MS/MS to quantify parent compound degradation .
  • Molecular docking: Predict cytochrome P450 binding sites to identify metabolic hotspots .

Advanced: What statistical methods address variability in biological assays?

Answer:

  • ANOVA with Tukey’s post hoc test: Compare means across multiple assay replicates (e.g., IC₅₀ values from receptor studies) .
  • Principal component analysis (PCA): Reduce dimensionality in datasets (e.g., correlating substituent effects with bioactivity) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.